Cas no 81226-97-3 (3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one)
81226-97-3 structure
Product Name:3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one
CAS No:81226-97-3
MF:C15H10Cl2O
MW:277.145302295685
CID:986528
PubChem ID:5712113
Update Time:2025-04-20
3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(2,6-dichlorophenyl)-1-phenylprop-2-en-1-one
- NSC-247058
- 2-Propen-1-one, 3-(2,6-dichlorophenyl)-1-phenyl-
- 81226-97-3
- 3-(2,6-dichlorophenyl)-1-phenylprop-2-en-1-one
- NSC247058
- 59826-46-9
- CHEMBL17186
- SCHEMBL979466
- 3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one
-
- Inchi: 1S/C15H10Cl2O/c16-13-7-4-8-14(17)12(13)9-10-15(18)11-5-2-1-3-6-11/h1-10H/b10-9+
- InChI Key: DBXDWKVTMRWZDM-MDZDMXLPSA-N
- SMILES: ClC1C=CC=C(C=1/C=C/C(C1C=CC=CC=1)=O)Cl
Computed Properties
- Exact Mass: 276.0108703g/mol
- Monoisotopic Mass: 276.0108703g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1Ų
3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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